2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one

• CAS RN: 33349-21-2
• Molecular Formula: C20H24N4O5
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[(2,4-dinitrophenyl)diazenyl]phenol
• InChI: InChI=1S/C20H24N4O5/c1-19(2,3)14-9-12(10-15(18(14)25)20(4,5)6)21-22-16-8-7-13(23(26)27)11-17(16)24(28)29/h7-11,25H,1-6H3
• InChI Key: CWZZBEWTIRHVCF-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C=C(C1=O)C(C)(C)C
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)N=NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one, also known as DNP, is a chemical compound that has been used in scientific research for decades. DNP is a yellow crystalline powder that is soluble in organic solvents and water. It is a potent uncoupler of oxidative phosphorylation and has been used as a weight loss supplement in the past. However, due to its potential side effects, it is not approved for human consumption.

Mechanism of Action

2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one uncouples oxidative phosphorylation by dissipating the proton gradient across the mitochondrial inner membrane. This results in the uncoupling of electron transport from ATP synthesis, leading to an increase in metabolic rate and energy expenditure. 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is a potent uncoupler and can cause a significant increase in metabolic rate even at low doses.
Biochemical and Physiological Effects:
2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one has been shown to increase metabolic rate and energy expenditure in both animals and humans. It has also been shown to increase insulin sensitivity and improve glucose tolerance in obese and diabetic individuals. However, 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one can also cause potentially dangerous side effects such as hyperthermia, tachycardia, and even death at high doses.

Advantages and Limitations for Lab Experiments

2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is a useful tool for studying the role of mitochondria in metabolic diseases. It is a potent uncoupler that can cause a significant increase in metabolic rate and energy expenditure, making it a useful tool for studying the effects of uncoupling on metabolism. However, due to its potential side effects, it must be used with caution in laboratory experiments.

Future Directions

There are many potential future directions for research involving 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one. One area of interest is the development of safer uncoupling agents that can be used in humans to treat metabolic diseases such as obesity and diabetes. Another area of interest is the investigation of the role of mitochondria in cancer and the potential use of uncoupling agents as a cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one and its effects on metabolism and energy expenditure.

Synthesis Methods

The synthesis of 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one involves the reaction of 2,4-dinitrophenylhydrazine with cyclohexanone in the presence of an acid catalyst. The resulting compound is then reacted with tert-butyl chloride to form 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one.

Scientific Research Applications

2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is primarily used as a research tool to study the mechanism of oxidative phosphorylation in mitochondria. It is also used to study the effects of uncoupling on metabolic rate and energy expenditure. 2,6-Ditert-butyl-4-[(2,4-dinitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one has been used in various studies to investigate the role of mitochondria in diseases such as obesity, diabetes, and cancer.